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Compound of Interest

Compound Name: MS-0022

Cat. No.: B1676849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Initial Assessment and Compound Identification:

Initial database searches for a compound designated "MS-0022" did not yield a definitive

match. However, the query strongly correlates with two distinct compounds: MS-222, a widely

used anesthetic, and AB0022A, a novel antibacterial agent. Given the request for an in-depth

structural analysis, this whitepaper will focus primarily on the more structurally complex and

recently elucidated AB0022A. A summary of MS-222 is also provided for comprehensive

coverage.

Part 1: In-Depth Structural Analysis of AB0022A
AB0022A is a novel antibacterial substance isolated from the cellular slime mold Dictyostelium

purpureum K1001.[1] It has demonstrated inhibitory activity against Gram-positive bacteria.[1]

The complex, highly substituted aromatic structure of AB0022A necessitated a multi-faceted

approach for its complete structural elucidation.

Chemical Structure and Properties
The definitive structure of AB0022A was determined to be 1,9-dihydroxy-3,7-dimethoxy-2-

hexanoyl-4,6,8-trichlorodibenzofuran.[1]

Table 1: Physicochemical Properties of AB0022A
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Property Value Reference

Molecular Formula C₂₂H₂₁Cl₃O₆ [1]

Molecular Weight 499.76 g/mol Calculated

Appearance
Not specified in available

literature
-

Solubility
Not specified in available

literature
-

Melting Point
Not specified in available

literature
-

Structural Elucidation Methodology
The structural determination of AB0022A was a challenging task due to its highly substituted

nature. Researchers employed a combination of spectroscopic analysis and chemical

modification, with final confirmation achieved through total synthesis.[2]

Diagram 1: Workflow for the Structural Elucidation of AB0022A
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Caption: Workflow for the structural elucidation of AB0022A.
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Spectroscopic Data
Detailed NMR and mass spectrometry data were crucial for the identification of AB0022A. The

following tables summarize the types of data used. Specific chemical shifts, coupling constants,

and fragmentation patterns are detailed in the primary literature.[1]

Table 2: NMR Spectroscopic Data for AB0022A

Experiment Purpose Data Reference

¹H NMR
Determination of proton

environments and coupling
[1]

¹³C NMR
Determination of carbon

skeleton
[1]

2D NMR (COSY, HMBC,

HSQC)

Elucidation of connectivity and

spatial relationships
[1]

Table 3: Mass Spectrometry Data for AB0022A

Experiment Purpose Data Reference

High-Resolution Mass

Spectrometry (HRMS)

Determination of elemental

composition
[1]

Tandem MS (MS/MS)
Structural fragmentation

analysis
[1]

Experimental Protocols
The following are generalized protocols based on the methodologies cited in the literature. For

specific reagent quantities, reaction times, and purification techniques, consultation of the

primary publication is required.[1]

Protocol 1: Isolation of AB0022A

Cultivation of Dictyostelium purpureum K1001 in a suitable nutrient broth.
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Extraction of the culture broth with an organic solvent (e.g., ethyl acetate).

Concentration of the organic extract in vacuo.

Purification of the crude extract using chromatographic techniques (e.g., silica gel column

chromatography, HPLC) to yield pure AB0022A.

Protocol 2: Structural Analysis by NMR and Mass Spectrometry

Dissolution of purified AB0022A in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Acquisition of ¹H, ¹³C, and 2D NMR spectra on a high-field NMR spectrometer.

Infusion of a dilute solution of AB0022A into a high-resolution mass spectrometer.

Acquisition of full scan and product ion scans to determine accurate mass and fragmentation

patterns.

Protocol 3: Total Synthesis of AB0022A The total synthesis of 1,9-dihydroxy-3,7-dimethoxy-2-

hexanoyl-4,6,8-trichlorodibenzofuran was performed to confirm the proposed structure. The

detailed multi-step synthesis is described by Sawada et al. (2000).[1]

Mechanism of Action and Signaling Pathways
The precise antibacterial mechanism of AB0022A has not been fully elucidated. However,

dibenzofuran derivatives are known to exert antibacterial effects, particularly against Gram-

positive bacteria.[3] A plausible mechanism involves the disruption of the bacterial cell

membrane or inhibition of essential enzymes.

Diagram 2: Postulated Antibacterial Signaling Pathway Disruption by AB0022A
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Caption: Postulated mechanism of action for AB0022A.

Part 2: Summary of Tricaine Methanesulfonate (MS-
222)
As "MS-0022" could be a typographical error for MS-222, a summary of this compound is

provided below for clarity.

Tricaine methanesulfonate, commonly known as MS-222, is a white powder used extensively

as an anesthetic and sedative for fish and other cold-blooded animals.[4] Its mechanism of

action involves blocking sodium ion channels, thereby preventing the generation and

conduction of nerve impulses.[4]

Table 4: Properties of Tricaine Methanesulfonate (MS-222)
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Property Value Reference

IUPAC Name
Ethyl 3-aminobenzoate

methanesulfonic acid
[4]

Molecular Formula C₁₀H₁₅NO₅S [4]

Molecular Weight 261.29 g/mol [4]

Appearance
Fine, white, odorless

crystalline powder
[4]

Melting Point 147-150 °C [4]

Solubility Freely soluble in water [4]

Diagram 3: Mechanism of Action of MS-222
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Caption: Mechanism of action of Tricaine Methanesulfonate (MS-222).

Conclusion:

While the query "MS-0022" is ambiguous, this technical guide provides a detailed structural

analysis of the novel antibacterial compound AB0022A, which is a strong candidate for the

intended subject. The elucidation of its complex structure through a combination of

spectroscopic methods and total synthesis represents a significant achievement in natural

product chemistry. Further research into the specific molecular targets of AB0022A could pave

the way for the development of new classes of antibiotics. For completeness, an overview of

the well-characterized anesthetic MS-222 is also included. For definitive quantitative data and
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detailed experimental procedures, direct consultation of the cited primary literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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